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Compound of Interest

Compound Name: Cadmium--magnesium (3/1)

Cat. No.: B15486560 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The intermetallic alloy Cd3Mg, part of the cadmium-magnesium binary system, presents unique

properties that are of interest in various scientific and technological fields. Understanding the

mechanical behavior of this alloy in its as-cast form is crucial for predicting its performance,

ensuring reliability, and exploring potential applications. These application notes provide a

comprehensive overview and detailed protocols for the standard mechanical testing of cast

Cd3Mg alloys. The primary mechanical properties of interest include tensile strength, yield

strength, ductility (elongation), hardness, and compressive strength. Accurate and reproducible

data from these tests are essential for material characterization, quality control, and further

alloy development.

Key Mechanical Properties
Tensile Strength (Ultimate Tensile Strength, UTS): The maximum stress a material can

withstand while being stretched or pulled before necking, which is when the specimen's

cross-section starts to significantly contract.

Yield Strength (YS): The stress at which a material begins to deform plastically. For many

materials, including intermetallic alloys, this is often determined at 0.2% plastic strain (0.2%

offset yield strength).
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Ductility: A measure of a material's ability to undergo significant plastic deformation before

rupture. It is typically expressed as percent elongation or reduction in area.

Hardness: The resistance of a material to localized plastic deformation such as scratching or

indentation. Common hardness tests include Rockwell, Vickers, and Brinell.

Compressive Strength: The capacity of a material to withstand loads tending to reduce its

size.

Data Presentation
Specific quantitative data for the mechanical properties of as-cast stoichiometric Cd3Mg is not

readily available in the public literature. The mechanical properties of intermetallic compounds

are highly sensitive to the casting process, cooling rate, and resulting microstructure. However,

to provide a comparative context, the following table summarizes typical mechanical properties

of various cast magnesium alloys, some containing cadmium. It is important to note that these

values are for different alloys and should be used as a general reference.

Material Condition

Ultimate
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongatio
n (%)

Hardness
(Brinell,
HB)

Compres
sive Yield
Strength
(MPa)

Pure Mg As-Cast ~90 ~20 ~10 ~30 ~20

Pure Cd As-Cast ~70 ~15 ~50 ~20 -

Mg-

2.04wt%Cd
As-Cast ~180 ~60 ~15 - -

AZ91D

(Mg-9Al-

1Zn)

As-Cast

(HPDC)
230 - 240 150 - 160 3 - 7 63 - 70 165

AM60B

(Mg-6Al-

0.3Mn)

As-Cast

(HPDC)
220 - 225 130 6 - 10 60 - 65 130

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The values presented are approximate and can vary significantly based on casting

parameters and specific alloy composition.

Experimental Protocols
Sample Preparation
Proper sample preparation is critical to obtain accurate and reproducible mechanical property

data. The following protocol is a general guideline for preparing cast Cd3Mg alloy samples.

1.1. Casting:

Melt the high-purity cadmium and magnesium in the desired stoichiometric ratio

(approximately 77.6 wt% Cd and 22.4 wt% Mg for Cd3Mg) in an induction or resistance

furnace under a protective atmosphere (e.g., Argon) to prevent oxidation.

Pour the molten alloy into a preheated mold (e.g., steel or graphite) of the desired shape for

the test specimens. The mold design should follow ASTM standards for casting test bars

(e.g., ASTM B557).

Control the cooling rate to achieve a consistent and uniform microstructure.

1.2. Sectioning and Machining:

Section the cast ingots to obtain blanks for the mechanical test specimens using a low-speed

diamond saw with coolant to minimize thermal damage and deformation.

Machine the blanks into the final specimen geometries for tensile, compression, and

hardness testing according to the relevant ASTM standards (e.g., ASTM E8 for tensile

specimens). Ensure smooth surface finishes to avoid stress concentrations.

1.3. Metallographic Preparation (for Microstructural Analysis):

Mount a representative cross-section of the cast alloy in a thermosetting or cold-mounting

resin.

Grind the mounted sample using successively finer silicon carbide papers (e.g., 240, 400,

600, 800, 1200 grit) with water as a lubricant.
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Polish the ground surface using diamond suspensions of decreasing particle size (e.g., 6

µm, 3 µm, 1 µm) on appropriate polishing cloths.

Perform a final polish with a fine colloidal silica or alumina suspension to obtain a mirror-like,

deformation-free surface.

Etch the polished surface to reveal the microstructure. A suitable etchant for Mg-Cd alloys is

a solution of 2% nital (2 ml nitric acid in 98 ml ethanol).

Examine the microstructure using optical or scanning electron microscopy (SEM) to

characterize grain size, phase distribution, and casting defects.

Tensile Testing
Objective: To determine the ultimate tensile strength, yield strength, and elongation of the cast

Cd3Mg alloy.

Standard: Based on ASTM E8/E8M - "Standard Test Methods for Tension Testing of Metallic

Materials".[1][2][3]

Apparatus:

A universal testing machine (UTM) equipped with a load cell of appropriate capacity.

Extensometer for accurate strain measurement.

Calipers or micrometer for precise measurement of specimen dimensions.

Procedure:

Measure the initial cross-sectional area and gauge length of the machined tensile specimen.

Securely mount the specimen in the grips of the universal testing machine.

Attach the extensometer to the gauge section of the specimen.

Apply a uniaxial tensile load at a constant strain rate (e.g., 10⁻³ s⁻¹). The specific rate may

need to be determined based on the material's sensitivity to strain rate.
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Record the load and elongation data continuously until the specimen fractures.

After fracture, carefully fit the broken ends of the specimen together and measure the final

gauge length to determine the percent elongation.

Data Analysis:

Convert the load-elongation data to a stress-strain curve.

Determine the 0.2% offset yield strength by drawing a line parallel to the initial linear portion

of the stress-strain curve, starting from a strain of 0.002. The stress at which this line

intersects the curve is the yield strength.

The ultimate tensile strength is the maximum stress reached on the stress-strain curve.

Calculate the percent elongation using the formula: Elongation (%) = [(Final Gauge Length -

Initial Gauge Length) / Initial Gauge Length] * 100.

Hardness Testing
Objective: To measure the resistance of the cast Cd3Mg alloy to indentation.

Standards:

Vickers Hardness: ASTM E384 - "Standard Test Method for Microindentation Hardness of

Materials".

Rockwell Hardness: ASTM E18 - "Standard Test Methods for Rockwell Hardness of Metallic

Materials".

Apparatus:

Vickers or Rockwell hardness tester with the appropriate indenter (diamond pyramid for

Vickers, diamond cone or steel ball for Rockwell).

Metallographically prepared sample with a flat and smooth surface.

Procedure (Vickers Hardness):
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Place the polished sample on the stage of the hardness tester.

Select the appropriate load (e.g., HV1, corresponding to a 1 kgf load) and dwell time (e.g.,

10-15 seconds).

Apply the load through the diamond indenter.

After the load is removed, measure the two diagonals of the resulting indentation using the

microscope of the tester.

Calculate the Vickers hardness number (VHN) using the standard formula or the machine's

software.

Perform multiple indentations at different locations to obtain an average hardness value.

Compression Testing
Objective: To determine the compressive yield strength and compressive behavior of the cast

Cd3Mg alloy.

Standard: Based on ASTM E9 - "Standard Test Methods of Compression Testing of Metallic

Materials at Room Temperature".

Apparatus:

A universal testing machine (UTM) with compression platens.

Compressometer for strain measurement (optional, but recommended for accurate data).

Calipers or micrometer for specimen dimensions.

Procedure:

Prepare a cylindrical or rectangular specimen with a length-to-diameter (or width) ratio

typically between 1:1 and 2:1 to prevent buckling. The ends of the specimen must be flat,

parallel, and perpendicular to the axis.

Place the specimen between the compression platens of the UTM.
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Apply a compressive load at a constant strain rate.

Record the load and displacement data.

The test is typically continued until a specified strain is reached or the specimen begins to

show signs of fracture.

Data Analysis:

Convert the load-displacement data to a stress-strain curve.

Determine the compressive yield strength using the 0.2% offset method, similar to the tensile

test.

Mandatory Visualization
Below are diagrams illustrating key concepts relevant to the mechanical testing of cast Cd3Mg

alloys.
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Caption: Experimental workflow for mechanical properties testing of cast Cd3Mg alloys.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15486560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Strengthening Mechanisms

Influencing Factors

Mechanical Strength of Cd3Mg

Solid Solution Strengthening
(Lattice Distortion)

Grain Boundary Strengthening
(Hall-Petch Effect)

Order Strengthening
(Intermetallic Crystal Structure)

Work Hardening
(Dislocation Interactions)

Casting Process
(Cooling Rate, Defects)

Grain Size

Alloy Composition
(Stoichiometry, Impurities)

Click to download full resolution via product page

Caption: Key strengthening mechanisms influencing the mechanical properties of Cd3Mg

intermetallic alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15486560?utm_src=pdf-body-img
https://www.benchchem.com/product/b15486560?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/250340868_Mechanical_Behaviour_of_Cast_Magnesium_Alloys
https://www.researchgate.net/publication/229205026_Mechanical_behavior_of_cast_and_forged_magnesium_alloys_and_their_microstructures
https://www.mdpi.com/2073-4352/15/7/641
https://www.mdpi.com/2073-4352/15/7/641
https://www.benchchem.com/product/b15486560#mechanical-properties-testing-of-cast-cd3mg-alloys
https://www.benchchem.com/product/b15486560#mechanical-properties-testing-of-cast-cd3mg-alloys
https://www.benchchem.com/product/b15486560#mechanical-properties-testing-of-cast-cd3mg-alloys
https://www.benchchem.com/product/b15486560#mechanical-properties-testing-of-cast-cd3mg-alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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